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Compound Name: Lignosulfonic acid, calcium salt

Cat. No.: B1668223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium lignosulfonate, a byproduct of the sulfite pulping process for wood, is a widely utilized

admixture in the concrete industry.[1] As a cost-effective and environmentally friendly water-

reducing agent, it enhances the workability, strength, and durability of concrete.[2][3] These

application notes provide detailed information on its use, mechanisms of action, and protocols

for its evaluation in a laboratory setting.

Mechanism of Action
Calcium lignosulfonate primarily functions as a dispersant for cement particles in a concrete

mixture.[2][4] Its large, anionic polymer molecules adsorb onto the surface of cement grains,

imparting a negative charge.[5][6] This leads to electrostatic repulsion between the particles,

preventing them from flocculating and releasing the water that would otherwise be trapped

within these agglomerates.[5][6] This dispersion effect results in improved workability and a

reduction in the amount of water required to achieve a desired consistency.[1][3]

A secondary mechanism involves steric hindrance, where the adsorbed lignosulfonate

molecules create a physical barrier between cement particles, further contributing to their

dispersion.[3]
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The incorporation of calcium lignosulfonate as a concrete admixture offers several key benefits:

Water Reduction: It can reduce the water requirement in a concrete mix by 8-15%.[7] This

reduction in the water-to-cement ratio is a primary factor in increasing the compressive

strength and durability of the hardened concrete.[1][3]

Improved Workability: By enhancing the dispersion of cement particles, calcium

lignosulfonate significantly improves the flowability and plasticity of fresh concrete.[3][8] This

is often quantified by an increase in the slump value.[3]

Set Retardation: Calcium lignosulfonate can delay the initial and final setting times of

concrete.[7][8] This property is advantageous in hot weather conditions or for large pours

where a longer working time is necessary.[2][7]

Increased Strength and Durability: The reduction in water content leads to a more compact

and less permeable concrete matrix, resulting in higher compressive and flexural strengths,

and improved resistance to environmental factors such as freeze-thaw cycles.[6][8][9]

Cement Savings: By optimizing the water-to-cement ratio and improving overall

performance, the use of calcium lignosulfonate can allow for a reduction in the total cement

content required to achieve a specified strength, leading to cost savings.

Quantitative Data Summary
The following tables summarize the typical effects of calcium lignosulfonate on concrete

properties. The exact performance can vary depending on the specific cement type, aggregate

characteristics, and ambient conditions.

Table 1: Typical Performance of Calcium Lignosulfonate in Concrete
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Property Control (No Admixture)
With Calcium
Lignosulfonate

Water Reduction - 8% - 15%[7]

Slump Varies Increased[3]

Compressive Strength (28

days)
Varies Increased by 10% - 20%[3][7]

Setting Time Varies Delayed[7][8]

Cement Savings -
8% - 10% (at constant

strength)

Table 2: Example Effect of Calcium Lignosulfonate Dosage on Concrete Properties

Dosage (% by
weight of cement)

Water Reduction
(%)

Slump (mm)
28-day
Compressive
Strength (MPa)

0 0 50 35

0.25 10 80 40

0.30 12 100 42

0.40 15 120 44

Note: The data in Table 2 is illustrative and synthesized from multiple sources to show a typical

trend. Actual results will vary.

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

calcium lignosulfonate in concrete, based on ASTM International standards.

Evaluation of Workability (Slump Test) based on ASTM
C143

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.researchgate.net/publication/320237720_Effects_of_Ca-_Mg-_K-_and_Na-lignosulfonates_on_the_behavior_of_fresh_concrete
https://www.greenagrochem.com/role-of-calcium-lignosulfonate-as-a-water-reducing-agent-in-concrete/
https://www.greenagrochem.com/role-of-calcium-lignosulfonate-as-a-water-reducing-agent-in-concrete/
https://www.researchgate.net/publication/320237720_Effects_of_Ca-_Mg-_K-_and_Na-lignosulfonates_on_the_behavior_of_fresh_concrete
https://www.researchgate.net/publication/320237720_Effects_of_Ca-_Mg-_K-_and_Na-lignosulfonates_on_the_behavior_of_fresh_concrete
https://www.lignincorp.com/calcium-lignosulfonate-construction-chemical/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the consistency and workability of fresh concrete with and without

calcium lignosulfonate.

Apparatus:

Slump cone (12" high, 8" base diameter, 4" top diameter)

Tamping rod (5/8" diameter, 24" long, with a hemispherical tip)

Ruler or measuring tape

Non-absorbent, flat, rigid base

Procedure:

Dampen the inside of the slump cone and the base.

Place the cone on the base and hold it firmly in place.

Fill the cone in three layers of equal volume.

Rod each layer 25 times with the tamping rod, distributing the strokes evenly over the cross-

section. The tamping rod should penetrate the underlying layer.

After the top layer has been rodded, strike off the excess concrete to bring the surface level

with the top of the cone.

Clean away any overflowed concrete from the base of the cone.

Carefully lift the cone vertically in 5 ± 2 seconds.

Immediately measure the slump by determining the vertical distance between the top of the

cone and the displaced original center of the top surface of the concrete specimen.

Evaluation of Compressive Strength based on ASTM
C39
Objective: To determine the compressive strength of hardened concrete specimens.
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Apparatus:

Cylindrical concrete molds (e.g., 4"x8" or 6"x12")

Compression testing machine

Curing tank

Procedure:

Prepare concrete mixtures with and without varying dosages of calcium lignosulfonate.

Cast the concrete into cylindrical molds in layers, rodding each layer as per ASTM C192

(Standard Practice for Making and Curing Concrete Test Specimens in the Laboratory).

After 24 hours, demold the specimens and place them in a curing tank with lime-saturated

water at a specified temperature until the age of testing (e.g., 7, 14, or 28 days).

At the time of testing, remove the cylinders from the curing tank and cap the ends to ensure

a uniform loading surface, in accordance with ASTM C617 (Standard Practice for Capping

Cylindrical Concrete Specimens).

Place the specimen in the compression testing machine and apply a compressive load at a

controlled rate until failure.

Record the maximum load sustained by the specimen.

Calculate the compressive strength by dividing the maximum load by the cross-sectional

area of the cylinder.

Evaluation of Setting Time based on ASTM C403
Objective: To determine the effect of calcium lignosulfonate on the initial and final setting times

of concrete.

Apparatus:

Penetration resistance apparatus with needles of varying bearing areas
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Container for mortar specimen

Sieve (No. 4)

Tamping rod

Procedure:

Prepare a concrete mixture and wet-sieve a representative sample of the concrete through a

No. 4 sieve to obtain a mortar sample.

Place the mortar in the container and compact it.

Store the specimen at a specified temperature.

At regular time intervals, measure the penetration resistance by applying a vertical force to a

needle, causing it to penetrate the mortar to a depth of 1 inch. The penetration resistance is

calculated as the applied force divided by the bearing area of the needle tip.

Continue the measurements until a penetration resistance of at least 4000 psi is reached.

Plot the penetration resistance versus the elapsed time.

The initial time of setting is the elapsed time at which the penetration resistance equals 500

psi.

The final time of setting is the elapsed time at which the penetration resistance equals 4000

psi.

Visualizations
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Caption: Mechanism of Action of Calcium Lignosulfonate in Concrete.
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Experimental Workflow for Evaluating Calcium Lignosulfonate

Fresh Concrete Properties Hardened Concrete Properties
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- Calcium Lignosulfonate (CLS)

2. Concrete Mix Design
- Control Mix (No CLS)

- Test Mixes (Varying CLS Dosage)

3. Concrete Mixing

4. Fresh Concrete Testing

5. Specimen Casting

Slump Test
(ASTM C143)

Setting Time
(ASTM C403)

6. Curing

7. Hardened Concrete Testing

Compressive Strength
(ASTM C39)

8. Data Analysis & Reporting

Click to download full resolution via product page

Caption: Experimental Workflow for Concrete Admixture Evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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